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molecular formula C7H12N2O B8651610 2-butyl-3,5-dihydro-4H-imidazol-4-one

2-butyl-3,5-dihydro-4H-imidazol-4-one

Cat. No. B8651610
M. Wt: 140.18 g/mol
InChI Key: BNNOTXZTUYAFBL-UHFFFAOYSA-N
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Patent
US05606072

Procedure details

31.71 g (0.25 mol) of glycine methyl ester hydrochloride was added to a solution of 10.1 g (0.25 mol) of sodium hydroxide in methanol at 0° C. After 15 minutes, 126.5 g of a 22.8 percent solution of pentanimidic acid methyl ester in chlorobenzene was instilled for 5 minutes to a white suspension. The light yellow suspension was stirred for 4 hours at room temperature and diluted with chlorobenzene (100 ml). The methanol was distilled off at a temperature of 26° C. and a pressure of 30 to 50 mbar, and the orange suspension was diluted with methylene chloride (100 ml) and then filtered. After removal of the solvent from the filtrate, 34.08 g (97 percent) of the title compound (content >95 percent, according to GC and 1H-NMR) was obtained.
Name
glycine methyl ester hydrochloride
Quantity
31.71 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
10.1 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
pentanimidic acid methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
chlorobenzene
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
chlorobenzene
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
Cl.C[O:3][C:4](=O)[CH2:5][NH2:6].[OH-].[Na+].CO[C:12](=[NH:17])[CH2:13][CH2:14][CH2:15][CH3:16]>CO.ClC1C=CC=CC=1>[CH2:13]([C:12]1[NH:17][C:4](=[O:3])[CH2:5][N:6]=1)[CH2:14][CH2:15][CH3:16] |f:0.1,2.3|

Inputs

Step One
Name
glycine methyl ester hydrochloride
Quantity
31.71 g
Type
reactant
Smiles
Cl.COC(CN)=O
Name
sodium hydroxide
Quantity
10.1 g
Type
reactant
Smiles
[OH-].[Na+]
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO
Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
pentanimidic acid methyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC(CCCC)=N
Name
chlorobenzene
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClC1=CC=CC=C1
Step Three
Name
chlorobenzene
Quantity
100 mL
Type
solvent
Smiles
ClC1=CC=CC=C1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The light yellow suspension was stirred for 4 hours at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
The methanol was distilled off at a temperature of 26° C.
ADDITION
Type
ADDITION
Details
a pressure of 30 to 50 mbar, and the orange suspension was diluted with methylene chloride (100 ml)
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
After removal of the solvent from the filtrate

Outcomes

Product
Details
Reaction Time
 15 min
Name
title compound
Type
product
Smiles
C(CCC)C1=NCC(N1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 34.08 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.